Cas no 4026-27-1 (6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose)

6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose is a protected sugar derivative widely used in carbohydrate chemistry and organic synthesis. Its key advantages include enhanced stability due to the isopropylidene protecting groups, which shield the hydroxyl functionalities from unwanted reactions. This compound serves as a versatile intermediate in the synthesis of complex glycosides, nucleosides, and other biologically active molecules. The rigid bicyclic structure imparted by the protecting groups also facilitates stereoselective transformations. Its solubility in common organic solvents further enhances its utility in synthetic applications. Researchers value this compound for its reliability in constructing glycosidic linkages and its role in the preparation of chiral building blocks.
6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose structure
4026-27-1 structure
Product Name:6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose
CAS No:4026-27-1
MF:C12H20O5
MW:244.284204483032
MDL:MFCD00190867
CID:44679
PubChem ID:10977680
Update Time:2025-06-29

6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-Di-O-isopropylidene-alpha-D-fucopyranose
    • 6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose
    • 1,2,3,4-DI-O-ISOPROPYLIDENE-A-D-FUCOPYRANOSE
    • 1,2,3,4-DI-O-ISOPROPYLIDENE-α-D-FUCOPYRANOSE
    • 6-Deoxy-1:2,3:4-di-O-isopropylidene-alpha-D-galactopyranose
    • 6-deoxy-1,2:3,4-di-O-iso-propylidene-D-galactopyranose
    • Galactopyranose,6-deoxy-1,2:3,4-di-O-isopropylidene-, a-D- (8CI)
    • 5H-Bis[1,3]dioxolo[4,5-b:4',5'-d]pyran, a-D-galactopyranose deriv.
    • 6-Deoxy-1,2:3,4-di-O-isopropylidene-a-D-galactopyranose
    • MFCD00190867
    • 1,2:3,4-di-O-Isopropylidene-D-fucopyranose
    • SCHEMBL13328902
    • (1S,2R,6R,8R,9S)-4,4,8,11,11-pentamethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0,dodecane
    • (1S,2R,6R,8R,9S)-4,4,8,11,11-pentamethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane
    • (3AR,5R,5aS,8aS,8bR)-2,2,5,7,7-pentamethyltetrahydro-5H-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran
    • 4026-27-1
    • 6-DEOXY-1:2,3:4-DI-O-ISOPROPYLIDENE-ALPHA-D-GALACTOPYRANOSE, 1:2,3:4-DI-O-ISOPROPYLIDENE-ALPHA-D-FUCOSE
    • CS-0452273
    • 6-Deoxy-1,2:3,4-di-O-isopropylidene-alpha-D-galactopyranose
    • (3aR,5R,5aS,8aS,8bR)-2,2,5,7,7-pentamethyltetrahydro-3aH-bis[1,3]dioxolo[4,5-b:4',5'-d]pyran
    • 6-Deoxy-1,2:3,4-di-O-isopropylidene-alpha-D-galactopyranoside
    • G84278
    • MDL： MFCD00190867
    • Inchi： 1S/C12H20O5/c1-6-7-8(15-11(2,3)14-7)9-10(13-6)17-12(4,5)16-9/h6-10H,1-5H3/t6-,7+,8+,9-,10-/m1/s1
    • InChI Key： FBWQLTARTKWGMT-SOYHJAILSA-N
    • SMILES： O1C(C)(C)O[C@H]2[C@@H](C)O[C@H]3[C@@H]([C@@H]12)OC(C)(C)O3

Computed Properties

  • Exact Mass: 244.13100
  • Monoisotopic Mass: 244.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.15000
  • LogP: 1.40280

6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB176184-5 g
6-Deoxy-1:2,3:4-di-O-isopropylidene-alpha-D-galactopyranose, 1:2,3:4-Di-O-isopropylidene-alpha-D-fucose
 4026-27-1
5 g
 €186.30 2023-07-20
abcr
AB176184-25 g
6-Deoxy-1:2,3:4-di-O-isopropylidene-alpha-D-galactopyranose, 1:2,3:4-Di-O-isopropylidene-alpha-D-fucose
 4026-27-1
25 g
 €483.80 2023-07-20
TRC
D456010-10mg
6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose
 4026-27-1
10mg
 $173.00 2023-05-18
TRC
D456010-100mg
6-Deoxy-1,2:3,4-di-O-isopropylidene-α-D-galactopyranose
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eNovation Chemicals LLC
Y1243332-1g
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eNovation Chemicals LLC
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5g
 $385 2024-06-06

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